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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isocyanate

Cat. No.: B1332087 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 3,5-
Dimethylphenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational

purposes and should not be used as a substitute for a formal Material Safety Data Sheet

(MSDS) or Safety Data Sheet (SDS) from a certified supplier. Always refer to the

manufacturer's official SDS before handling this chemical.

Chemical Identification and Properties
3,5-Dimethylphenyl isocyanate (CAS No: 54132-75-1) is an organic compound used in

various chemical syntheses, including as a linking agent for oligosaccharides and cyclodextrins

in the preparation of chiral stationary phases for chromatography.[1][2] Its reactivity, primarily

due to the isocyanate functional group, necessitates careful handling and a thorough

understanding of its safety profile.

Chemical and Physical Properties
The physical and chemical properties of 3,5-Dimethylphenyl isocyanate are summarized in

the table below. This data is critical for designing experiments, understanding its behavior in

various conditions, and planning for safe storage and handling.
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Property Value Source(s)

CAS Number 54132-75-1 [3][4][5]

EC Number 258-987-0 [3][4][6]

Molecular Formula C₉H₉NO [5][7][8]

Molecular Weight 147.17 g/mol [3][4][5][8]

Appearance
Colorless to yellow/orange

clear liquid
[8][9]

Boiling Point 205 °C; 75 °C at 5 mmHg [7][8]

Density 1.045 g/mL at 25 °C [3][4][7][8]

Refractive Index (n20/D) 1.528 [3][4][7][8]

Vapor Pressure 0.2 psi at 20 °C [3][4][8]

Flash Point
83 °C (181°F) - Closed Cup;

84 °C (183.2°F) - Closed Cup
[3][7]

Solubility Hydrolyzes in water [1][7][8]

Sensitivity Moisture Sensitive [7][8]

Hazard Identification and Classification
3,5-Dimethylphenyl isocyanate is classified as a hazardous substance under the Globally

Harmonized System (GHS). It is acutely toxic if swallowed or inhaled, causes skin and serious

eye irritation, and may cause respiratory irritation.[6] The signal word for this chemical is

"Danger".[3][6]

GHS Hazard Classification
The following table summarizes the GHS classification for 3,5-Dimethylphenyl isocyanate.
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Hazard Class Category
Hazard Statement (H-
phrase)

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Source: TCI Chemicals Safety Data Sheet[6] Note: Some suppliers may list additional

classifications based on their data, such as Acute Toxicity, Dermal, Category 4 (H312) and

Respiratory/Skin Sensitization, Category 1 (H334/H317).[3][4]

GHS Pictograms and Logical Relationships
The hazards associated with 3,5-Dimethylphenyl isocyanate are communicated through

specific GHS pictograms. The logical flow from the chemical's intrinsic properties to the

required safety warnings is depicted below.

Intrinsic Properties
GHS Hazard Classes

Label Elements

3,5-Dimethylphenyl
Isocyanate

Acute Toxicity (Oral, Inhalation)
Skin Irritation
Eye Irritation

STOT SE 3 (Respiratory)

Leads to classification as

Skull and Crossbones
Exclamation MarkRequires Pictograms

Signal Word:
Danger

Requires Signal Word

Hazard Statements:
H301, H331, H315, H319, H335

Requires Statements
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Click to download full resolution via product page

Caption: Logical flow from chemical identity to GHS hazard communication elements.

Toxicological Information and Experimental
Protocols
While specific toxicological studies for 3,5-Dimethylphenyl isocyanate are not publicly

available in the reviewed literature, the GHS classifications are based on standardized

experimental protocols, typically following OECD (Organisation for Economic Co-operation and

Development) guidelines. The assessment indicates the substance is toxic upon single

ingestion or short-term inhalation.[6] Information regarding carcinogenicity, germ cell

mutagenicity, and reproductive toxicity is currently unavailable.[6]

General Experimental Methodologies
The following sections describe the likely methodologies used to determine the toxicological

profile of this substance.

Acute Oral Toxicity (OECD TG 423: Acute Toxic Class Method): This method is used to

estimate the acute oral toxicity (LD₅₀) of a substance.

Animal Model: Typically, female rats are used.[10] Animals are fasted prior to dosing.

Dosing: The test substance is administered in a stepwise procedure using a defined starting

dose (e.g., 5, 50, 300, or 2000 mg/kg body weight).[10] A group of three animals is used for

each step.

Observation: The absence or presence of compound-related mortality is observed.

Depending on the outcome, the dose for the next step is either increased or decreased.

Endpoint: The primary endpoint is mortality. Animals are observed for up to 14 days for signs

of toxicity.[10] The substance is then classified into a GHS category based on the dose at

which mortality is observed.

Skin Irritation (OECD TG 404: Acute Dermal Irritation/Corrosion): This test assesses the

potential of a substance to cause reversible inflammatory changes to the skin.
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Animal Model: The albino rabbit is the preferred species.[6][8]

Application: A single dose (0.5 mL for liquids) of the test substance is applied to a small

patch of shaved skin (approx. 6 cm²).[8] The site is covered with a gauze patch and semi-

occlusive dressing for a 4-hour exposure period.[8]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal.[5]

Endpoint: The reactions are scored based on a standardized scale. The substance is

classified as an irritant if the scores exceed a certain threshold and the effects are reversible

within a 14-day observation period.[8]

Eye Irritation (OECD TG 405: Acute Eye Irritation/Corrosion): This test evaluates the potential

of a substance to produce irritation or damage to the eye.

Animal Model: Healthy, young adult albino rabbits are used.[9][11]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.[9] The other eye remains untreated and serves as a control.[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9]

Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis

(swelling).[7]

Endpoint: Lesions are scored, and the substance is classified based on the severity and

reversibility of the observed effects over a 21-day period.[7]

Specific Target Organ Toxicity - Single Exposure (STOT-SE), Respiratory Irritation: This

classification is based on evidence that a substance can cause respiratory irritation, which is a

reversible, functional impairment.[2][12]

Evidence Source: Classification is primarily based on reliable human data (e.g., occupational

exposure reports) showing symptoms like cough, pain, and breathing difficulties.[2]

Animal Studies: In the absence of human data, animal studies can be used. These studies

typically involve inhalation exposure, where animals are observed for clinical signs of
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respiratory distress. Histopathological examination of the respiratory tract may also be

conducted.

Endpoint: The key effect is functional impairment of the respiratory tract.[2] The substance is

classified under STOT-SE Category 3 for this effect.[12]

Safe Handling and Emergency Procedures
Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling 3,5-Dimethylphenyl isocyanate.

Handling and Storage
Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood or

a closed system with appropriate exhaust ventilation.[6] Prevent the generation of vapor or

mist.[6]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or

a face shield, and a lab coat.[3][6] If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator.[4]

Storage: Store in a tightly closed container in a refrigerator (2-8°C).[3][4][8] The storage area

should be well-ventilated and locked.[6] Protect from moisture and keep under an inert gas.

[6]

Incompatibilities: Keep away from heat, sparks, open flames, and oxidizing agents.[1][6]

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor immediately.[6][9]

Skin Contact: Take off immediately all contaminated clothing. Wash skin thoroughly with

plenty of soap and water.[11] If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[11] Immediately call a doctor.
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Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor.[6][9]

Personal Protective Equipment (PPE) Workflow
The selection of appropriate PPE is a critical step in the risk assessment process before

handling this chemical.

Required Personal Protective Equipment

Start:
Handling 3,5-Dimethylphenyl

Isocyanate

Risk Assessment:
Inhalation, Skin, or Eye Contact?

Eye Protection:
Chemical Safety Goggles

and/or Face Shield

 Eye Contact
Possible

Skin Protection:
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)
Lab Coat

 Skin Contact
Possible

Respiratory Protection:
Work in Fume Hood.
If not possible, use
approved respirator.

 Inhalation
Possible

Proceed with Work

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Conclusion
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3,5-Dimethylphenyl isocyanate is a valuable reagent with significant hazards that demand

respect and careful management. Its acute toxicity, coupled with its irritant properties, requires

that all handling be performed within controlled environments by trained personnel. By

understanding its chemical properties, toxicological profile, and the necessary safety

precautions outlined in this guide and the official SDS, researchers can mitigate risks and

ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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